![molecular formula C25H17F2N3O3S B2641134 2-Amino-6-(4-fluorobenzyl)-4-(4-fluorophenyl)-4,6-dihydropyrano[3,2-c][2,1]benzothiazine-3-carbonitrile 5,5-dioxide CAS No. 893292-69-8](/img/structure/B2641134.png)
2-Amino-6-(4-fluorobenzyl)-4-(4-fluorophenyl)-4,6-dihydropyrano[3,2-c][2,1]benzothiazine-3-carbonitrile 5,5-dioxide
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Description
2-Amino-6-(4-fluorobenzyl)-4-(4-fluorophenyl)-4,6-dihydropyrano[3,2-c][2,1]benzothiazine-3-carbonitrile 5,5-dioxide is a useful research compound. Its molecular formula is C25H17F2N3O3S and its molecular weight is 477.49. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Inhibitory Activity
2-Amino-6-(4-fluorobenzyl)-4-(4-fluorophenyl)-4,6-dihydropyrano[3,2-c][2,1]benzothiazine-3-carbonitrile 5,5-dioxide is part of a class of compounds involved in the synthesis and biological evaluation of two new series of 2‐amino‐6‐benzyl‐4‐phenyl‐4,6‐dihydrobenzo[c]pyrano[2,3‐e][1,2]thiazine‐3‐carbonitrile 5,5‐dioxides. These compounds were synthesized through a multistep reaction and later screened as selective inhibitors of monoamine oxidase A and monoamine oxidase B. Some derivatives showed selective inhibitory activity towards these isozymes, and molecular docking analysis suggested potential benefits for monoamine oxidase isozymes (Ahmad et al., 2019).
Antimicrobial Activity
The compound is also related to the synthesis of various substituted benzothiazole containing derivatives. These derivatives were synthesized through a series of reactions and later screened for their antibacterial activity against several bacteria types. The results indicated differential effects on various bacterial species, with some types exhibiting significant antibacterial activity (Mahdi, 2015).
Chemical Synthesis and Mechanism Insights
Additionally, the compound is involved in the chemical synthesis realm where peculiarities of its synthesis were studied. New derivatives were synthesized via three-component interaction, and the mechanism was investigated, revealing insights into the reaction selectivity and the formation of stable triethylammonium salts. These findings could help control the reaction selectivity and understand the substance's behavior in various chemical reactions (Lega et al., 2016).
Cancer Research
Anti-Cancer Activity
In cancer research, derivatives of this compound have been synthesized and tested against various human cancer cell lines, showing promising anticancer activity at low concentrations. The study highlighted the potential of these derivatives in developing new anticancer treatments (Hammam et al., 2005).
Properties
IUPAC Name |
2-amino-4-(4-fluorophenyl)-6-[(4-fluorophenyl)methyl]-5,5-dioxo-4H-pyrano[3,2-c][2,1]benzothiazine-3-carbonitrile |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H17F2N3O3S/c26-17-9-5-15(6-10-17)14-30-21-4-2-1-3-19(21)23-24(34(30,31)32)22(20(13-28)25(29)33-23)16-7-11-18(27)12-8-16/h1-12,22H,14,29H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NQXOBPSYRIHGQF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C3=C(C(C(=C(O3)N)C#N)C4=CC=C(C=C4)F)S(=O)(=O)N2CC5=CC=C(C=C5)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H17F2N3O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
477.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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